Cas no 638-08-4 (Stearic anhydride)

Stearic anhydride Properties

Names and Identifiers

• Octadecanoic acid,1,1'-anhydride
• Stearic Anhydride
• octadecanoyl octadecanoate
• Octadecanoic acid, anhydride
• Stearicanhydride
• Stearic acid anhydride
• Octadecanoic anhydride
• Octadecanoic acid, 1,1'-anhydride
• WVJVHUWVQNLPCR-UHFFFAOYSA-N
• C36H70O3
• E(R) degrees EEaou
• Octadecanoic anhydride #
• Stearic anhydride, 98%
• 6980AF
• Stearic anhydride, >=97.0% (GC)
• SY051776
• 638-08-4
• DB-054555
• DTXSID101014665
• A24504
• MFCD00009004
• S0083
• AKOS016015529
• HY-W127547
• NS00041694
• CS-0185772
• AS-56857
• SCHEMBL152597
• Benzene-1,2-disulfonic acid dichloride;o-Benzenedisulfonylchlorid
• D82072
• EINECS 211-318-6
• DTXCID00811118
• +Expand

• MDL： MFCD00009004
• InChIKey： WVJVHUWVQNLPCR-UHFFFAOYSA-N
• Inchi： 1S/C36H70O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)39-36(38)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 550.53200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 34
• Monoisotopic Mass: 550.53249609g/mol
• Heavy Atom Count: 39
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 12.57920
• PSA: 43.37000
• Refractive Index: 1.4362 (estimate)
• Boiling Point: 526.9°C
• Melting Point: 70.0 to 73.0 deg-C
• Flash Point: 236.1±7.5 °C
• Color/Form: White powder.
• Solubility: Not determined.
• Density: 0.84

Stearic anhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： C
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 36/37/38
• Signal Word：warning
• FLUKA BRAND F CODES：9-21

Stearic anhydride Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters